1-(2-(2-Chlorophenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide

• IUPAC Name: 1-[[2-(2-chlorophenoxy)acetyl]amino]-3-(4-methoxyphenyl)thiourea
• InChI: InChI=1S/C16H16ClN3O3S/c1-22-12-8-6-11(7-9-12)18-16(24)20-19-15(21)10-23-14-5-3-2-4-13(14)17/h2-9H,10H2,1H3,(H,19,21)(H2,18,20,24)
• InChI Key: MBYVCADPIKNLOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NNC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C16H16ClN3O3S
• Molecular Weight: 365.8 g/mol

Description

1-(2-(2-Chlorophenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide, commonly referred to as CPMPT, is a synthetic compound used in a variety of scientific research applications. CPMPT can be used as an intermediate in the synthesis of a variety of compounds, as an inhibitor of enzymes, and as a reagent for the synthesis of other compounds. It is also used in the study of the biochemical and physiological effects of various compounds.

Scientific Research Applications

Potential Anticancer Agents

Thiosemicarbazide derivatives, including compounds similar to "1-(2-(2-Chlorophenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide," have been synthesized as potential anticancer agents. Research has shown that these compounds exhibit cytotoxicity against melanoma cells without harming normal fibroblasts, making them promising candidates for cancer therapy. The studies involve extensive gene expression analysis, revealing downregulation of dihydroorotate dehydrogenase (DHODH), a potential therapeutic target due to its role in nucleotide synthesis necessary for cancer cell proliferation (Kozyra et al., 2022).

Antimicrobial Activity

Another area of research for thiosemicarbazide derivatives involves their antimicrobial properties. These compounds have been evaluated for their efficacy against various bacterial and fungal strains, showing significant activity. This suggests their potential use in developing new antimicrobial agents, which is crucial given the rising resistance to existing antibiotics (Pitucha et al., 2020).

Material Science Applications

In material science, thiosemicarbazide derivatives are investigated for their potential use in creating new materials with desirable properties. These studies focus on the synthesis and characterization of compounds for various applications, including as ligands in coordination chemistry to develop materials with specific electronic or magnetic properties (El-Shazly et al., 2006).

Antidepressant Activity Evaluation

Research has also explored the potential antidepressant activity of thiosemicarbazide derivatives. Studies on 1-thiocarbamoyl-3,5-diphenyl-2-pyrazoline derivatives, obtained from reactions involving thiosemicarbazide, have shown promising results in behavioral tests for depression, indicating a potential therapeutic use in mental health (Bilgin et al., 1993).